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Compound of Interest

Compound Name: 5-Cholesten-3-one

Cat. No.: B023449 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 5-Cholesten-3-one, ensuring a secure

laboratory environment.

Chemical and Physical Properties

A thorough understanding of the compound's properties is the first step in safe handling.

Property Value

Physical State Solid, Powder[1][2][3]

Melting Point 125-128 °C[1][4][5]

Molecular Formula C27H44O[1]

Molecular Weight 384.64 g/mol [1][2][5]

Hazard Identification and Classification

5-Cholesten-3-one is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]
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Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure, Respiratory Tract Irritation, Category 3):

May cause respiratory irritation.[1]

The signal word for this compound is Warning.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Cholesten-3-one
to minimize exposure and ensure personal safety.

PPE Category Specific Requirements

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles are required. A face shield

should be used where splashing is a possibility.

[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

must be worn. A lab coat or other protective

clothing is necessary to prevent skin contact.[1]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher-level

respirator should be used.[2] Work should be

conducted in a well-ventilated area, preferably in

a chemical fume hood.[1]

Step-by-Step Handling and Immediate Safety
Protocols
Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood for all procedures that may generate dust or aerosols.[1]
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Personal Handling:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Inspect gloves for

any signs of damage.[1]

Weighing and Transfer: Conduct weighing and transferring of the solid compound within a

chemical fume hood or a ventilated balance enclosure to contain any dust.

Spill Protocol: In case of a spill, avoid creating dust.[1] Carefully sweep up the solid material

and place it into a suitable, closed container for disposal.[1] Do not let the product enter

drains.[1][4]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes and consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. If skin

irritation occurs, seek medical attention.[1]

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Disposal Plan
Proper disposal of 5-Cholesten-3-one and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization:

Treat unused 5-Cholesten-3-one as hazardous chemical waste.[6]

Disposal Procedure:

Collection: Collect waste in a clearly labeled, leak-proof container.[6]

Storage: Store the waste container in a designated and properly managed hazardous waste

accumulation area.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[4] Do

not dispose of down the drain or with general laboratory trash.[1][4] Contaminated packaging

should be disposed of in the same manner as the unused product.[4]

Safe Handling Workflow for 5-Cholesten-3-one

The following diagram outlines the logical steps for safely handling 5-Cholesten-3-one in a

laboratory setting.
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Safe Handling Workflow for 5-Cholesten-3-one
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A diagram illustrating the procedural flow for the safe handling of 5-Cholesten-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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